Cas no 88017-69-0 (Oxirane, 2-[(4-methylphenyl)sulfonyl]-3-(2-naphthalenyl)-, trans-)

• Product name: Oxirane, 2-[(4-methylphenyl)sulfonyl]-3-(2-naphthalenyl)-, trans-
• CAS No: 88017-69-0
• MF: C₁₉H₁₆O₃S
• MW: 324.393544197083
• CID: 648329
• PubChem ID: 71411445

Oxirane, 2-[(4-methylphenyl)sulfonyl]-3-(2-naphthalenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(4-methylphenyl)sulfonyl]-3-(2-naphthalenyl)-, trans-
• (2S,3S)-2-(4-methylphenyl)sulfonyl-3-naphthalen-2-yloxirane
• (2S,3S)-2-(4-Methylbenzene-1-sulfonyl)-3-(naphthalen-2-yl)oxirane
• DTXSID20831055
• 88017-69-0

• Inchi： InChI=1S/C19H16O3S/c1-13-6-10-17(11-7-13)23(20,21)19-18(22-19)16-9-8-14-4-2-3-5-15(14)12-16/h2-12,18-19H,1H3/t18-,19-/m0/s1
• InChI Key： MBOUJMWWVZALGW-OALUTQOASA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)C2C(O2)C3=CC4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 324.08201554g/mol
• Monoisotopic Mass: 324.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55Ų